4-nitro-2-(4H-1,2,4-triazol-4-yl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 4-nitro-2-(1,2,4-triazol-4-yl)isoindole-1,3-dione
• InChI: InChI=1S/C10H5N5O4/c16-9-6-2-1-3-7(15(18)19)8(6)10(17)14(9)13-4-11-12-5-13/h1-5H
• InChI Key: DWJYZYVVESFQMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)N(C2=O)N3C=NN=C3
• Molecular Formula: C10H5N5O4
• Molecular Weight: 259.18 g/mol

Description

4-nitro-2-(4H-1,2,4-triazol-4-yl)-1H-isoindole-1,3(2H)-dione, commonly known as NTID, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NTID is a heterocyclic compound that contains a triazole ring and an isoindole ring, making it a unique compound with diverse properties.

Mechanism of Action

The mechanism of action of NTID is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that play a role in the growth and proliferation of cancer cells. Additionally, NTID has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
NTID has been shown to have a range of biochemical and physiological effects, including the inhibition of cell growth, the induction of apoptosis, and the modulation of various signaling pathways. Additionally, NTID has been shown to possess antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using NTID in lab experiments is its unique chemical structure, which allows for the exploration of various properties and applications. Additionally, NTID is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using NTID is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on NTID, including the development of new cancer treatments, the exploration of its antimicrobial properties, and the investigation of its potential applications in materials science and organic electronics. Additionally, further studies are needed to fully understand the mechanism of action of NTID and its potential side effects.

Synthesis Methods

The synthesis of NTID can be achieved through a multi-step process that involves the reaction of various chemical compounds. One of the most commonly used methods involves the reaction of 4-nitrophthalic anhydride with 4-amino-1,2,4-triazole in the presence of a catalyst. The resulting intermediate is then subjected to further reactions to yield NTID.

Scientific Research Applications

NTID has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, NTID has shown promising results in the treatment of certain types of cancer, such as breast cancer and lung cancer. Additionally, NTID has been shown to possess antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.